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Compound of Interest

Compound Name: N-Nitrososotalol-d6

Cat. No.: B15556009

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of N-Nitrososotalol-d6, a deuterated isotopologue of

the N-nitroso derivative of Sotalol. Sotalol is a non-selective beta-adrenergic receptor

antagonist and a class III antiarrhythmic medication[1]. The presence of N-nitroso compounds

as impurities in pharmaceutical products is a significant concern due to their potential genotoxic

effects[2]. Stable isotope-labeled compounds like N-Nitrososotalol-d6 are crucial for use as

internal standards in analytical methods to accurately quantify the corresponding unlabeled

impurity in drug substances and products.

Chemical and Physical Data
The fundamental properties of N-Nitrososotalol-d6 are summarized below. This data is

essential for analytical method development, handling, and storage of the compound.
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Property Value References

Chemical Name

N-(4-(1-hydroxy-2-

(nitroso(propan-2-yl-

1,1,1,3,3,3-

d6)amino)ethyl)phenyl)methan

esulfonamide

[3]

Synonyms N-Nitrososotalol-D6 [4]

Molecular Formula C₁₂D₆H₁₃N₃O₄S [4][5]

Molecular Weight 307.40 g/mol [3][5]

Accurate Mass 307.147 [4][5]

CAS Number 1246820-85-8 [5]

Non-labeled CAS 134720-07-3 [2][3][4][6]

Product Type
Stable Isotope Labelled

Impurity
[4][5]

API Family Sotalol, Sotalol Hydrochloride [5]

Storage 2-8°C Refrigerator [2]

Chemical Structure
The chemical structure of N-Nitrososotalol-d6 consists of a methanesulfonamide group

attached to a phenyl ring, which is further substituted with a 1-hydroxy-2-(nitroso-

isopropylamino)ethyl side chain. The six deuterium atoms are located on the two methyl groups

of the isopropyl moiety.

Caption: Simplified 2D representation of the N-Nitrososotalol-d6 structure.

Experimental Protocols
Detailed proprietary synthesis and analytical validation protocols are typically not publicly

available from manufacturers. However, based on general chemical principles and common

analytical practices for nitrosamines, the following outlines plausible methodologies.
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1. Synthesis and Purification (Hypothetical)

N-Nitrososotalol-d6 would likely be synthesized from Sotalol-d6. The key step is the selective

N-nitrosation of the secondary amine.

Starting Material: Sotalol-d6 (CAS 1246912-17-3)[3].

Nitrosating Agent: A suitable nitrosating agent such as sodium nitrite (NaNO₂) under acidic

conditions (e.g., using hydrochloric acid or acetic acid).

Reaction Conditions: The reaction is typically carried out in an aqueous or mixed

aqueous/organic solvent system at a controlled low temperature (e.g., 0-5 °C) to prevent

decomposition of the nitrosamine and minimize side reactions.

Work-up and Purification: After the reaction is complete, the mixture is neutralized. The

product is then extracted into an organic solvent (e.g., dichloromethane or ethyl acetate).

The crude product is purified using column chromatography (e.g., silica gel) to isolate N-
Nitrososotalol-d6 with high purity.

Characterization: The final product structure and purity are confirmed using techniques such

as ¹H-NMR, ¹³C-NMR, and Mass Spectrometry (MS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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